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Compound of Interest

Compound Name:
2-Chlorophenyl

trifluoromethanesulfonate

CAS No.: 66107-36-6

Cat. No.: B1348845

Get Quote

Chemical Identity & Structural Analysis
The compound consists of an electron-deficient aromatic ring substituted at the ortho position

with a chlorine atom and a trifluoromethanesulfonyloxy group.[1] The bulky triflate group,

combined with the ortho-chloro substituent, introduces steric strain that can influence catalyst

coordination spheres during coupling reactions.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1348845#bc-rfq
https://hymasynthesis.com/
https://hymasynthesis.com/
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Trifluoroethyl-trifluoromethanesulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data

IUPAC Name 2-Chlorophenyl trifluoromethanesulfonate

Common Name 2-Chlorophenyl triflate

CAS Number 66107-36-6

Molecular Formula C₇H₄ClF₃O₃S

Molecular Weight 260.62 g/mol

SMILES FC(F)(F)S(=O)(=O)Oc1ccccc1Cl

InChI Key FEHSEZUGDOTYAE-UHFFFAOYSA-N

Physical Properties Matrix
The following data represents the standard physicochemical profile for high-purity (>97%)

research-grade material.

Property Value Condition / Note

Physical State Liquid Clear, colorless to light yellow

Boiling Point 120 °C
@ 33 mmHg (Vacuum

distillation required)

Density 1.52 g/mL @ 20 °C

Refractive Index n20/D 1.46

Solubility High
DCM, THF, Toluene,

Acetonitrile

Hydrolytic Stability Low to Moderate

Slowly hydrolyzes in water;

stable in anhydrous organic

solvents.[1]
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Application Scientist Note: The density of 1.52 g/mL is notably high for an organic liquid, a

characteristic of the trifluoromethyl group.[1] When partitioning in aqueous workups, this

compound will often form the bottom layer, contrary to many common organic layers like ethyl

acetate or ether.[3]

Chemoselectivity & Mechanistic Utility[3][4][6]
The primary utility of 2-chlorophenyl triflate is its ability to direct site-selective cross-coupling.[1]

[3][2] In a palladium-catalyzed cycle, the bond dissociation energy (BDE) and the rate of

oxidative addition follow the order: Ar–I > Ar–OTf > Ar–Br >> Ar–Cl.[1]

Consequently, 2-chlorophenyl triflate allows for the installation of a carbon nucleophile (via

Suzuki, Sonogashira, or Buchwald-Hartwig coupling) exclusively at the triflate position.[1][3]

Visualizing the Orthogonal Workflow
The following diagram illustrates the logical flow of utilizing this scaffold for sequential

functionalization.

Figure 1: Chemoselective orthogonality allowing sequential functionalization of the aromatic ring.
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[2][3]
Experimental Protocols
A. Synthesis of 2-Chlorophenyl Triflate
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Rationale: Commercial supplies can degrade.[3][2] Fresh preparation ensures optimal yield in

sensitive catalytic cycles.[3][2] Reaction Type: Nucleophilic Acyl Substitution (Sulfonylation).[3]

[2]

Reagents:

2-Chlorophenol (1.0 equiv)[1][3][2]

Trifluoromethanesulfonic anhydride (Tf₂O) (1.2 equiv)[3][2]

Pyridine (2.0 equiv) or Triethylamine (TEA)[3][2]

Dichloromethane (DCM) (Anhydrous)[3][2]

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask and equip with a magnetic stir bar and nitrogen inlet.

Solvation: Dissolve 2-chlorophenol in anhydrous DCM (0.5 M concentration). Cool the

solution to 0 °C (ice bath).

Base Addition: Add Pyridine slowly. The solution may warm slightly; allow to re-equilibrate to

0 °C.

Electrophile Addition: Add Tf₂O dropwise via syringe over 20 minutes.

Critical Control Point: Tf₂O is highly electrophilic and fuming.[3][2] Rapid addition causes

exotherms that can darken the reaction and reduce yield.[1][3][2]

Reaction: Stir at 0 °C for 1 hour, then warm to room temperature and stir for 2–4 hours.

Monitor by TLC (SiO₂, 10% EtOAc/Hexanes).[3][2] The phenol spot should disappear.[3][2]

Workup: Quench with cold water. Wash the organic layer with 1M HCl (to remove pyridine),

then saturated NaHCO₃, and finally brine.[1][3][2]

Purification: Dry over MgSO₄, filter, and concentrate. If the liquid is colored, pass through a

short pad of silica gel (eluting with hexanes/EtOAc).[3][2]
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Validation: Confirm identity via ¹H NMR (loss of phenolic OH) and ¹⁹F NMR (singlet around

-72 to -74 ppm).[3][2]

B. Handling & Storage
Storage: Store at 2–8 °C or room temperature in a cool, dark place.

Moisture Sensitivity: While less sensitive than the anhydride precursor, the triflate ester can

slowly hydrolyze.[3] Store under inert gas (Argon/Nitrogen) for long-term stability.

Safety: Corrosive and toxic.[3][2][4] Wear chemically resistant gloves (nitrile/neoprene) and

eye protection.[3][2] All operations involving Tf₂O must be performed in a fume hood.[3][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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